2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diethylacetamide

• IUPAC Name: 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N,N-diethylacetamide
• InChI: InChI=1S/C18H26N4O4/c1-6-12-10-19-16-14(15(12)26-9-4)17(24)22(18(25)20(16)5)11-13(23)21(7-2)8-3/h10H,6-9,11H2,1-5H3
• InChI Key: DWPTZSVOQJAHOI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)N(CC)CC
• Molecular Formula: C18H26N4O4
• Molecular Weight: 362.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. It has an ether group (R-O-R’), a pyrimidine ring (a six-membered ring with two nitrogen atoms), and an amide group (CONR2). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several functional groups and a heterocyclic ring. The pyrimidine ring is known to adopt a planar structure, and the presence of the ether and amide groups will introduce additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and ether groups might make it somewhat soluble in polar solvents. Its melting and boiling points would likely be relatively high due to the complexity of its structure.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis Techniques : This compound has been explored in the synthesis of analogues with significant anticancer activity. For example, the synthesis of 5-deaza analogues of aminopterin and folic acid involved a complex series of steps starting from 5-cyanouracil, leading to compounds with notable anticancer properties (Su et al., 1986).

• Anticancer and Antitumor Potential : A study synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, demonstrating significant analgesic and anti-inflammatory activities, with compounds showing high inhibitory activity on COX-2, comparable to sodium diclofenac (Abu‐Hashem et al., 2020).

• Antifolate Research : The compound has been used in the design and synthesis of antifolates, such as classical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines, which are potential dihydrofolate reductase (DHFR) inhibitors and antitumor agents (Gangjee et al., 2007).

Chemical Synthesis and Properties

• Derivative Synthesis : Research on the synthesis and properties of derivatives of ethyl 7-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate highlights the chemical versatility and potential for creating various substituted derivatives (Śladowska et al., 1990).

• Molecular Imprinted Polymers : The use of similar compounds in molecular imprinted polymers as organic fillers on bagasse cellulose fibers with biological evaluation and computational calculations demonstrates its versatility in material science and bioengineering applications (Fahim & Abu-El Magd, 2021).

• Antimicrobial Properties : The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, using 2-chloro-6-ethoxy-4-acetylpyridine as starting material, showed good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on its specific biological target. If it’s a reagent in a chemical reaction, its mechanism of action would depend on the specifics of the reaction.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials. If it’s a new synthetic reagent, future research might focus on exploring its reactivity and finding new applications for it in chemical synthesis.